Cas no 1418740-53-0 (2-Oxazolamine, 5-bromo-)

• Product Name: 2-Oxazolamine, 5-bromo-
• CAS No: 1418740-53-0
• MF: C₃H₃BrN₂O
• MW: 162.972719430923
• CID: 5251256
• PubChem ID: 66222824
• Update Time: 2026-03-09

2-Oxazolamine, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine, 5-bromo-
• 5-Bromo-oxazol-2-ylamine

• Inchi： 1S/C3H3BrN2O/c4-2-1-6-3(5)7-2/h1H,(H2,5,6)
• InChI Key： DJFJOSNHIRTFGQ-UHFFFAOYSA-N
• SMILES： O1C(Br)=CN=C1N

Computed Properties

• Exact Mass: 161.94288g/mol
• Monoisotopic Mass: 161.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 2-Oxazolamine, 5-bromo-

5-Bromo-2-Oxazolamine: A Comprehensive Overview

The compound 5-Bromo-2-Oxazolamine (CAS No. 1418740-53-0) is a heterocyclic aromatic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the oxazolamine family, which has been extensively studied for its unique chemical properties and biological activities. The structure of 5-Bromo-2-Oxazolamine consists of an oxazole ring substituted with an amino group at position 2 and a bromine atom at position 5, making it a valuable compound in organic synthesis and drug discovery.

Recent studies have highlighted the importance of 5-Bromo-2-Oxazolamine in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the field of oncology and neurodegenerative diseases. The bromine substituent at position 5 introduces electron-withdrawing effects, which can enhance the reactivity of the compound in various chemical reactions. This property makes it an ideal candidate for Suzuki-Miyaura coupling reactions, enabling the synthesis of complex molecular architectures.

In terms of synthesis, 5-Bromo-2-Oxazolamine can be prepared through a variety of methods, including the reaction of 2-aminothiazole derivatives with bromine-containing reagents under specific conditions. The optimization of these synthetic routes has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact. For instance, a study published in *Organic Process Research & Development* demonstrated a scalable and eco-friendly approach to synthesizing 5-Bromo-2-Oxazolamine using microwave-assisted techniques.

The biological activity of 5-Bromo-2-Oxazolamine has also been investigated in several preclinical models. In vitro assays have shown that this compound exhibits potent inhibitory effects on key enzymes involved in inflammation and cancer progression. For example, research conducted at the University of California, San Francisco, revealed that 5-Bromo-2-Oxazolamine can effectively inhibit cyclooxygenase-2 (COX-2), a enzyme associated with pain and inflammation. Furthermore, preliminary studies suggest that this compound may possess anti-proliferative properties against various cancer cell lines, making it a promising candidate for anticancer drug development.

Another area of interest for 5-Bromo-2-Oxazolamine is its application in radiopharmaceuticals. Due to its ability to coordinate with metal ions such as copper and gallium, this compound has been explored as a potential chelating agent for positron emission tomography (PET) imaging agents. A study published in *Journal of Medicinal Chemistry* demonstrated that when complexed with copper-64, 5-Bromo-2-Oxazolamine exhibits favorable pharmacokinetic properties and high tumor uptake in mice models.

In addition to its therapeutic applications, 5-Bromo-2-Oxazolamine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the synthesis of metallopolymers and metalloorganic frameworks (MOFs). Researchers at the Massachusetts Institute of Technology (MIT) have utilized this property to develop MOFs with enhanced gas storage capabilities, which could have implications for energy storage technologies.

From a structural perspective, the oxazole ring in 5-Bromo-2-Oxazolamine contributes significantly to its aromatic stability and reactivity. The amino group at position 2 provides nucleophilic character, enabling participation in various nucleophilic substitution and addition reactions. Meanwhile, the bromine atom at position 5 introduces both electronic and steric effects that can be exploited in designing molecules with specific pharmacokinetic profiles.

Looking ahead, the future prospects for 5-Bromo-2-Oxazolamine are highly promising. With ongoing advancements in synthetic chemistry and drug delivery systems, this compound is expected to play an increasingly important role in both academic research and industrial applications. Its versatility as a building block for complex molecules positions it as a key player in the development of next-generation therapeutics and materials.